Cas no 894046-78-7 (6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• CAS No: 894046-78-7
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 5970782
• PubChem ID: 7217607
• Update Time: 2025-06-09

6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-(2-furanyl)-3-[[(2-methylphenyl)methyl]thio]-
• AKOS024654188
• F2507-0076
• 6-(furan-2-yl)-3-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(furan-2-yl)-3-[(2-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(furan-2-yl)-3-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine
• 894046-78-7

• Inchi： 1S/C17H14N4OS/c1-12-5-2-3-6-13(12)11-23-17-19-18-16-9-8-14(20-21(16)17)15-7-4-10-22-15/h2-10H,11H2,1H3
• InChI Key： PNHPYRSEOYWVIE-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC3=CC=CC=C3C)N1N=C(C1=CC=CO1)C=C2

Computed Properties

• Exact Mass: 322.08883226g/mol
• Monoisotopic Mass: 322.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: -1.10±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine

Introduction to 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine (CAS No. 894046-78-7)

6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine (CAS No. 894046-78-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The furan moiety and the methylsulfanyl group are key structural elements that contribute to the compound's stability and reactivity. The furan ring is a five-membered aromatic heterocycle with a wide range of biological activities, making it a valuable scaffold in drug design. The methylsulfanyl group, on the other hand, can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug development.

Recent studies have highlighted the potential of 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine has also shown promising antiviral activity against several viruses, including influenza and herpes simplex virus (HSV). A research team from the University of California reported that this compound effectively inhibits viral replication by interfering with key viral enzymes and pathways. This finding opens up new avenues for the development of antiviral drugs targeting these specific mechanisms.

The anticancer potential of 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine has also been explored in preclinical studies. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine have been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it shows minimal toxicity in preclinical models, which is a critical factor for its advancement to clinical trials.

The synthesis of 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically starts with the formation of a key intermediate through a series of reactions involving nucleophilic substitution and cyclization steps. The final product is obtained through purification techniques such as column chromatography or recrystallization.

In conclusion, 6-(furan-2-yl)-3-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo[4,3-b]pyridazine (CAS No. 894046-78-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in various fields of medicinal chemistry. Ongoing research continues to explore its full potential and optimize its use in clinical settings.